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Compound of Interest

Compound Name: NNC-05-2045 hydrochloride
CAS No.: 184845-18-9
Cat. No.: B1679351
Get Quote
. J

Introduction & Mechanism of Action

NNC-05-2045 hydrochloride is a potent and selective inhibitor of the Betaine/GABA
Transporter 1 (BGT-1), also known as mGAT-2.[1][2][3] Structurally, it is a piperidinol derivative
featuring a carbazole moiety, which imparts significant lipophilicity to the molecule.[1][2] Unlike
classical GAT-1 inhibitors (e.g., tiagabine), NNC-05-2045 exhibits a unique pharmacological
profile with additional affinity for sigma,

-adrenergic, and dopamine D2 receptors [1].[1][2][4]

This application note provides a rigorous technical framework for the handling, solubilization,
and storage of NNC-05-2045 HCI. Given its lipophilic nature and specific salt form, strict
adherence to these protocols is required to prevent experimental variability caused by
compound degradation or precipitation.[1][2]

Key Physicochemical Properties[1][2]
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Property Value Notes

Molecular Formula Monohydrochloride salt

Use this MW for molarity

Molecular Weight 451.01 g/mol )
calculations
Appearance White to off-white solid Powder form
- Preferred solvent for stock
Solubility (DMSO) ~100 mM _
solutions
Solubility (Ethanol) ~13 mM Moderate solubility
. Poorly soluble; requires
Solubility (Water) <1 mg/mL

organic co-solvent

Stability & Storage Profile

The stability of NNC-05-2045 HCl is heavily influenced by moisture content and photolytic
degradation.[1][2] The hydrochloride salt form improves stability compared to the free base but
remains hygroscopic.[2]

Solid State Stability[1][2]

e Long-Term Storage: -20°C (Preferred) or -80°C. Stable for >2 years.[1][2][5]
o Short-Term Storage: +4°C. Stable for weeks.

 Critical Requirement: Vials must be stored in a desiccator or sealed with parafilm to prevent
moisture absorption.[2]

Solution Stability

Once solubilized, the compound's stability window narrows significantly.[1][2]
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Solvent System Temperature Stability Window Risk Factors
DMSO (Stock) -80°C 6 Months Freeze-thaw cycles
DMSO (Stock) -20°C 1 Month Moisture uptake
) Precipitation /
Aqueous Media +4°C < 24 Hours )
Hydrolysis

) ) Protein binding /

Culture Media 37°C Immediate Use

Precipitation

Experimental Protocols

Protocol A: Preparation of 100 mM Stock Solution

(DMSO)

Objective: Create a high-concentration master stock for long-term storage.

Materials:

Vortex mixer[1][2]

Procedure:

NNC-05-2045 HCI solid (e.g., 10 mg vial)[1][2]

Anhydrous DMSO (Dimethyl Sulfoxide), >99.9% purity[1][2]

Amber glass vials (to protect from light)[1][2]

» Equilibration: Allow the product vial to equilibrate to room temperature inside the desiccator

before opening. Rationale: Opening a cold vial in humid air causes condensation, leading to

hydrolysis.[1][2]

o Calculation: Calculate the required volume of DMSO.

[1][]

o Example: For 10 mg of NNC-05-2045 HCI:
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[1]2]

Solubilization: Add the calculated volume of anhydrous DMSO to the vial.

Mixing: Vortex vigorously for 30-60 seconds. If particulates remain, sonicate in a water bath
at 37°C for 5 minutes.

Aliquoting: Immediately dispense into single-use aliquots (e.g., 10-50

) in amber microtubes.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Protocol B: Preparation of Working Solutions (Aqueous)

Objective: Dilute stock into physiological buffer without precipitation.

Critical Warning: NNC-05-2045 is lipophilic.[1][2] Direct addition of high-concentration DMSO
stock to aqueous buffer often causes "crashing out” (visible precipitation).[1][2]

Procedure:

 Intermediate Dilution (Optional): If the final concentration is low (e.g., nM range), perform a
serial dilution in DMSO first to keep the pipetting volume manageabile.

o Stepwise Addition:
o Place the aqueous buffer (e.g., PBS or Media) on a magnetic stirrer or vortex.[1][2]
o Slowly inject the DMSO stock into the center of the vortexing liquid.[2]

o Rationale: Rapid dispersion prevents local high concentrations that trigger
nucleation/precipitation.[1][2]

e Vehicle Control: Ensure the final DMSO concentration does not exceed 0.1% - 0.5% (v/v) to
avoid solvent toxicity in biological assays.

» Visual Inspection: Hold the tube against a light source.[2] The solution should be clear.
Turbidity indicates precipitation; if observed, sonicate or prepare a fresh solution with a lower
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concentration.[1][2]

Visualizing the Stability & Workflow

The following diagram illustrates the critical decision pathways for handling NNC-05-2045 HCI
to ensure data integrity.
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Caption: Workflow for the optimal solubilization, storage, and dilution of NNC-05-2045 HCI to
minimize degradation and precipitation risks.

Troubleshooting & FAQs

Q: My working solution became cloudy after 1 hour. Why? A: This is likely "salting out" or
simple precipitation due to the compound's lipophilicity.[2]

¢ Solution: Reduce the final concentration. If using PBS, try a low-salt buffer or add a
solubilizing agent like cyclodextrin (e.g., 2-hydroxypropyl-

-cyclodextrin) if compatible with your assay.[1][2]

Q: Can | use ethanol instead of DMSO? A: Yes, NNC-05-2045 is soluble in ethanol up to ~13
mM [2].[1][2] However, ethanol evaporates faster than DMSO, potentially altering concentration
during storage.[1][2] Ethanol stocks should be sealed tightly and stored at -20°C.[1][2]

Q: Is the compound light sensitive? A: While specific photodegradation data is proprietary, the
carbazole structure is a chromophore that can generate radicals upon UV exposure.[1][2]
Always use amber vials or wrap tubes in aluminum foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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